Cas no 1251689-95-8 (3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251689-95-8
• MF: C₂₃H₂₅FN₄O
• MW: 392.469208478928
• CID: 5397226
• Update Time: 2025-06-14

3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Fluoro-2-methylphenyl)amino]-7-methyl-1,8-naphthyridin-3-yl](hexahydro-1H-azepin-1-yl)methanone
• 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25FN4O/c1-15-13-17(24)8-10-20(15)27-21-18-9-7-16(2)26-22(18)25-14-19(21)23(29)28-11-5-3-4-6-12-28/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,25,26,27)
• InChI Key： MYVFJPQGXUNRIV-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C=C2C)C2C(N=C1)=NC(C)=CC=2)(N1CCCCCC1)=O

Experimental Properties

• Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.4±50.0 °C(Predicted)
• pka: 5.78±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine

Comprehensive Overview of 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251689-95-8)

The compound 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251689-95-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the azepane ring and 1,8-naphthyridine core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted cancer therapies and precision medicine.

One of the most intriguing aspects of this compound is its N-(4-fluoro-2-methylphenyl) substituent, which enhances its binding affinity to specific biological targets. This modification is often explored in drug design to improve pharmacokinetic properties, such as bioavailability and metabolic stability. The presence of the 7-methyl group further fine-tunes its electronic and steric properties, making it a versatile scaffold for further derivatization. These characteristics have led to its inclusion in high-throughput screening libraries, where it is evaluated for activity against a range of disease-relevant targets.

In recent years, the scientific community has shown a heightened interest in 1,8-naphthyridine derivatives due to their broad-spectrum biological activities. This compound, with its azepane-1-carbonyl moiety, exemplifies the trend toward hybrid molecules that combine multiple pharmacophores for enhanced efficacy. Such designs are particularly relevant in addressing drug resistance, a critical challenge in modern therapeutics. Discussions on platforms like PubMed and ResearchGate frequently highlight the need for novel scaffolds like this to overcome limitations of existing drugs.

From a synthetic chemistry perspective, the preparation of 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine involves multi-step organic transformations, including amide coupling and palladium-catalyzed cross-coupling reactions. These methods are widely documented in peer-reviewed journals, reflecting the compound's relevance in contemporary organic synthesis. Its CAS No. 1251689-95-8 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers and regulatory bodies alike.

The compound's potential applications extend beyond oncology. Preliminary studies suggest its utility in neurological disorders, given the azepane ring's prevalence in CNS-active drugs. This aligns with current trends in drug repurposing, where existing molecules are investigated for new indications. Online forums and Q&A sites like StackExchange Chemistry often feature queries about similar structures, underscoring the community's curiosity about their mechanisms and synthetic routes.

Quality control and analytical characterization of CAS No. 1251689-95-8 typically employ advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor in preclinical development. The compound's physicochemical properties—including logP and solubility—are frequently modeled using computational tools, a practice increasingly integrated into AI-driven drug discovery platforms. This intersection of wet-lab and in silico approaches exemplifies modern pharmaceutical R&D paradigms.

Environmental and safety assessments of this compound adhere to stringent regulatory guidelines, with particular attention to its 4-fluoro-2-methylphenyl component. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Such precautions resonate with the broader scientific community's focus on green chemistry and sustainable practices, topics dominating conferences like the ACS Green Chemistry Institute's annual meetings.

In summary, 3-(azepane-1-carbonyl)-N-(4-fluoro-2-methylphenyl)-7-methyl-1,8-naphthyridin-4-amine represents a compelling case study in structure-activity relationship (SAR) optimization. Its multifaceted chemistry addresses pressing needs in drug discovery while offering ample opportunities for further exploration. As research progresses, this compound may well emerge as a key player in next-generation therapeutics, bridging gaps between chemical innovation and clinical translation.